Cas no 1596649-92-1 (1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole)

• Product Name: 1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole
• CAS No: 1596649-92-1
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 4607419
• PubChem ID: 116794077
• Update Time: 2025-10-12

1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-methyl-4-(2-propyn-1-yloxy)-
• 1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole

• Inchi： 1S/C7H8N2O/c1-3-4-10-7-5-8-9(2)6-7/h1,5-6H,4H2,2H3
• InChI Key： JYVSHYKJORHWNX-UHFFFAOYSA-N
• SMILES： N1(C)C=C(OCC#C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole

Comprehensive Overview of 1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole (CAS No. 1596649-92-1)

1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole (CAS No. 1596649-92-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrazole core and propargyl ether functionality, serves as a versatile building block for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential due to its structural flexibility and reactivity, which make it suitable for various applications, including drug discovery and functional material development.

The pyrazole moiety is a well-known heterocyclic scaffold in pharmaceutical chemistry, often associated with bioactive molecules. The addition of a propargyl ether group at the 4-position introduces additional reactivity, enabling click chemistry and other modular synthetic approaches. This combination of features makes 1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole a valuable intermediate for designing novel compounds with tailored properties. Its CAS No. 1596649-92-1 is frequently searched in chemical databases, reflecting its growing relevance in R&D.

In recent years, the demand for click chemistry-compatible intermediates has surged, driven by advancements in bioconjugation and polymer science. The propargyl group in this compound allows for efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reactivity is particularly valuable for labeling biomolecules, creating dendrimers, or developing smart materials. As a result, 1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole is often discussed in forums and publications focusing on synthetic methodology and materials engineering.

Another area of interest is the compound's potential role in agrochemical innovation. Pyrazole derivatives are known for their herbicidal, fungicidal, and insecticidal activities. By modifying the propargyl ether side chain, researchers can fine-tune the biological activity of resulting analogs. This adaptability aligns with the industry's push for greener and more selective agrochemicals, addressing global concerns about sustainable agriculture and environmental impact.

From a commercial perspective, suppliers and manufacturers of 1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole emphasize its high purity and stability, which are critical for reproducible synthetic outcomes. The compound's CAS No. 1596649-92-1 is a key identifier in procurement databases, ensuring accurate sourcing for laboratories and industrial users. Analytical data, such as NMR and HPLC profiles, are typically provided to confirm quality, meeting the stringent requirements of pharmaceutical and material science applications.

Looking ahead, the versatility of 1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole positions it as a promising candidate for emerging technologies. For instance, its integration into metal-organic frameworks (MOFs) or covalent organic frameworks (COFs) could unlock new functionalities in catalysis or gas storage. Additionally, its role in peptide modification and proteomics highlights its cross-disciplinary appeal, bridging gaps between chemistry, biology, and engineering.

In summary, 1-methyl-4-(prop-2-yn-1-yloxy)-1H-pyrazole (CAS No. 1596649-92-1) is a multifaceted compound with broad applicability across scientific and industrial domains. Its unique structural features, combined with the rising demand for click chemistry and sustainable agrochemicals, ensure its continued relevance in cutting-edge research. As innovation progresses, this compound is poised to play a pivotal role in addressing complex challenges in health, agriculture, and advanced materials.